Cas no 86022-93-7 (Phenethylamine, alpha,N-dimethyl-N-nitroso-)

• Product Name: Phenethylamine, alpha,N-dimethyl-N-nitroso-
• CAS No: 86022-93-7
• MF: C₁₀H₁₄N₂O
• MW: 178.230962276459
• CID: 991331
• PubChem ID: 21122018
• Update Time: 2025-04-20

Phenethylamine, alpha,N-dimethyl-N-nitroso- Chemical and Physical Properties

Names and Identifiers

• Phenethylamine, alpha,N-dimethyl-N-nitroso-
• 2-N-Nitrosomethylamino-1-phenylpropane
• 86022-93-7
• DTXSID501006593
• N-methyl-N-(1-phenylpropan-2-yl)nitrous amide
• N-Nitrosomethamphetamine
• Benzeneethanamine, N,alpha-dimethyl-N-nitroso-, (S)-

• Inchi： 1S/C10H14N2O/c1-9(12(2)11-13)8-10-6-4-3-5-7-10/h3-7,9H,8H2,1-2H3
• InChI Key： NFDDFKGDAPQCJB-UHFFFAOYSA-N
• SMILES： O=NN(C)C(C)CC1C=CC=CC=1

Computed Properties

• Exact Mass: 178.111
• Monoisotopic Mass: 178.111
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 155
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 32.7Ų

Experimental Properties

• Density: 1.01
• Boiling Point: 318.8°C at 760 mmHg
• Flash Point: 146.6°C
• Refractive Index: 1.52

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Amphetamines and derivatives
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenethylamines Amphetamines and derivatives